Cas no 2098126-49-7 (1-cyclopentylpyrrolidin-3-amine dihydrochloride)

• Product Name: 1-cyclopentylpyrrolidin-3-amine dihydrochloride
• CAS No: 2098126-49-7
• MF: C₉H₂₀Cl₂N₂
• MW: 227.174500465393
• CID: 5729047
• PubChem ID: 68510515
• Update Time: 2025-10-24

1-cyclopentylpyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026748082
• 1-cyclopentylpyrrolidin-3-amine dihydrochloride
• 2098126-49-7
• SCHEMBL3097237
• 1-cyclopentylpyrrolidin-3-amine;dihydrochloride
• 1-Cyclopentyl-3-pyrrolidinamine dihydrochloride
• SB49586
• F2167-3985

• Inchi： 1S/C9H18N2.2ClH/c10-8-5-6-11(7-8)9-3-1-2-4-9;;/h8-9H,1-7,10H2;2*1H
• InChI Key： PTYSZZHSZLRWMO-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCC(C1)N)C1CCCC1

Computed Properties

• Exact Mass: 226.1003540g/mol
• Monoisotopic Mass: 226.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-cyclopentylpyrrolidin-3-amine dihydrochloride

Recent Advances in the Study of 1-Cyclopentylpyrrolidin-3-amine Dihydrochloride (CAS: 2098126-49-7)

1-Cyclopentylpyrrolidin-3-amine dihydrochloride (CAS: 2098126-49-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its cyclopentyl and pyrrolidinyl moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 1-cyclopentylpyrrolidin-3-amine dihydrochloride has been optimized to achieve high yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving reductive amination and subsequent hydrochloride salt formation, which proved to be scalable and reproducible. The compound's structural elucidation was confirmed using NMR spectroscopy and mass spectrometry, ensuring its identity and purity for further pharmacological evaluations.

Pharmacological studies have revealed that 1-cyclopentylpyrrolidin-3-amine dihydrochloride exhibits high affinity for sigma-1 and sigma-2 receptors, which are implicated in various neurological disorders, including neuropathic pain and neurodegenerative diseases. In vitro assays demonstrated its ability to modulate receptor activity with nanomolar potency, suggesting its potential as a therapeutic agent. Additionally, preliminary in vivo studies in rodent models have shown favorable pharmacokinetic profiles, including good blood-brain barrier penetration and acceptable metabolic stability.

Recent research has also explored the compound's potential in combination therapies. A 2024 study published in ACS Chemical Neuroscience investigated its synergistic effects with existing CNS drugs, revealing enhanced efficacy in models of depression and anxiety. These findings underscore the compound's versatility and its potential to address unmet medical needs in psychiatry and neurology.

Despite these promising results, challenges remain in the development of 1-cyclopentylpyrrolidin-3-amine dihydrochloride as a therapeutic agent. Issues such as off-target effects and long-term safety profiles need to be addressed in future studies. However, the compound's unique pharmacological properties and its ability to target multiple CNS pathways make it a compelling candidate for further investigation.

In conclusion, 1-cyclopentylpyrrolidin-3-amine dihydrochloride (CAS: 2098126-49-7) represents a significant advancement in the search for novel CNS therapeutics. Its optimized synthesis, robust pharmacological activity, and potential for combination therapies highlight its value in medicinal chemistry. Future research should focus on elucidating its mechanism of action and conducting comprehensive preclinical studies to pave the way for clinical trials.